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Compound of Interest

Compound Name: 5-Amino-2-bromobenzonitrile

Cat. No.: B189585 Get Quote

An In-depth Technical Guide on the Physical Properties of 5-Amino-2-bromobenzonitrile

This technical guide provides a comprehensive overview of the core physical properties of 5-
Amino-2-bromobenzonitrile, tailored for researchers, scientists, and professionals in drug

development. The document presents quantitative data in a structured format, details relevant

experimental protocols, and includes visualizations to illustrate key concepts and workflows.

Core Physical and Chemical Properties
5-Amino-2-bromobenzonitrile is an organic compound that serves as a valuable building

block in pharmaceutical synthesis and materials research.[1] Its chemical structure, featuring

amino, bromo, and nitrile functional groups, allows for diverse chemical modifications.

Data Presentation
The following table summarizes the key physical and chemical properties of 5-Amino-2-
bromobenzonitrile.
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Property Value Source

Molecular Formula C₇H₅BrN₂ [1][2]

Molecular Weight 197.0 g/mol [2]

Appearance
Pale-yellow to Yellow-brown

Solid

Boiling Point 339.4 ± 27.0 °C (Predicted) [3]

Density ~1.6 - 1.68 g/cm³ (Predicted) [1][3]

pKa 2.08 ± 0.10 (Predicted) [3]

CAS Number 72115-09-4 [2]

InChI Key
VAWTVSTXVGCVJW-

UHFFFAOYSA-N
[4]

SMILES C1=CC(=C(C=C1N)C#N)Br [4]

Note: Some physical properties, such as boiling point and density, are predicted values and

should be confirmed through experimental analysis.

Experimental Protocols
This section details the standard methodologies for determining key physical properties of

organic compounds like 5-Amino-2-bromobenzonitrile.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity.[5] Pure compounds

typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities tend to lower and

broaden this range.[5][6]

Methodology:

Sample Preparation: A small amount of the crystalline 5-Amino-2-bromobenzonitrile is

finely powdered.[5] The open end of a capillary tube is pressed into the powder. The tube is
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then inverted and tapped gently to pack the solid into the sealed end to a height of 2-3 mm.

[7][8]

Apparatus Setup: The packed capillary tube is placed into a melting point apparatus, such as

a Mel-Temp or Thiele tube.[8]

Heating and Observation: The sample is heated gradually, typically at a rate of 1-2°C per

minute as the expected melting point is approached.[7]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes liquid

is the end of the range.[6][7] For an unknown compound, a rapid initial heating can be

performed to determine an approximate melting point before a more careful, slower

determination is made.[7]

Solubility Determination
Understanding the solubility of a compound is fundamental for its purification, formulation, and

in designing reaction conditions.[9] The principle of "like dissolves like" is a key guideline,

where polar compounds tend to dissolve in polar solvents and non-polar compounds in non-

polar solvents.[10]

Methodology:

Initial Solvent Screening: A small, measured amount of 5-Amino-2-bromobenzonitrile (e.g.,

25 mg) is placed in a test tube.[11]

Solvent Addition: A small volume of a solvent (e.g., 0.75 mL of water) is added in portions.

[11]

Mixing: The test tube is shaken vigorously after each addition to facilitate dissolution.[11]

Observation: The compound is classified as soluble if it dissolves completely. If not, it is

deemed insoluble in that solvent.[9]

Systematic Testing: This process is repeated with a range of solvents of varying polarity

(e.g., diethyl ether, methanol, 5% HCl, 5% NaOH) to create a solubility profile.[11][12][13]
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The solubility in acidic or basic solutions can indicate the presence of basic (amine) or acidic

functional groups.[12][13]

Visualizations
The following diagrams, generated using the DOT language, illustrate key structural and

procedural information relevant to 5-Amino-2-bromobenzonitrile.

5-Amino-2-bromobenzonitrile Structure

Benzene Ring

Amino (NH2) at C5

attached to

Bromo (Br) at C2

attached to

Nitrile (C≡N) at C1
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Caption: Logical relationship of functional groups in 5-Amino-2-bromobenzonitrile.
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Start: Weigh 25mg of Compound
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Is it Soluble?

Classify: Water-Soluble
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No

Add 0.75mL Diethyl Ether & Shake
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Proceed to Acid/Base Solubility Tests (5% HCl, 5% NaOH)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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